Cas no 1807188-74-4 (Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate)

• Product Name: Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate
• CAS No: 1807188-74-4
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4947412
• Update Time: 2025-05-20

Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)9-3-7(5-12)8(6-13)4-10(9)16/h3-4,16H,2,5H2,1H3
• InChI Key： VAAKFEOKSVTQIB-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=C(C(=O)OCC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate

Ethyl 5-Chloromethyl-4-Cyano-2-Mercaptobenzoate: A Comprehensive Overview

Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate, with the CAS number 1807188-74-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, a mercapto group, and a chloromethyl substituent. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The benzoate ester group in Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate plays a crucial role in its reactivity and stability. Ester groups are known for their ability to participate in nucleophilic acyl substitution reactions, making this compound an ideal candidate for generating diverse derivatives. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials, such as stimuli-responsive polymers and drug delivery systems.

The cyano group attached to the benzene ring introduces electron-withdrawing effects, which enhance the electrophilic character of the molecule. This property is particularly useful in aromatic substitution reactions, where the cyano group can act as a directing group. Researchers have explored the use of Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The mercapto group (-SH) present in this compound adds another layer of functionality. Mercapto groups are known for their ability to form disulfide bonds, which are essential in biochemistry and material science. Recent advancements have demonstrated the use of this compound in creating thiol-based coatings and sensors, leveraging its ability to form stable thiol monolayers on various surfaces.

The chloromethyl group (-CH₂Cl) introduces both electron-donating and leaving group properties into the molecule. This makes it highly reactive in nucleophilic substitution reactions, particularly with amines, alcohols, and thiols. The chloromethyl group also enables the synthesis of biologically active molecules, such as antibiotics and antiviral agents.

Recent research has focused on the application of Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate in green chemistry and sustainable processes. Scientists have developed novel catalytic methods to synthesize this compound using environmentally friendly conditions, reducing waste and energy consumption. These advancements align with global efforts to promote eco-friendly chemical manufacturing practices.

In terms of synthesis, Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate can be prepared through a multi-step process involving Friedel-Crafts acylation, nucleophilic substitution, and esterification reactions. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for industrial applications.

The versatility of Ethyl 5-chloromethyl-4-cyano-2-mercaptobenzoate extends to its applications in drug discovery. Its ability to act as a chelating agent has been explored in designing metalloenzyme inhibitors, which hold promise for treating various diseases, including cancer and neurodegenerative disorders.

Furthermore, this compound has shown potential in the development of advanced materials with tailored properties. For instance, researchers have utilized its functional groups to create self-healing polymers and stimuli-responsive hydrogels. These materials have applications in biomedical engineering and smart packaging systems.

In conclusion, Ethyl 5-chloromethyl-4-cyano-2-m mercaptobenzoate is a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups enables it to serve as a valuable building block for innovative chemical products. As research continues to uncover new applications and synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.